![molecular formula C14H20N2O2S2 B3927813 N-(1,1-dioxidotetrahydro-3-thienyl)-N'-phenyl-N-propylthiourea](/img/structure/B3927813.png)
N-(1,1-dioxidotetrahydro-3-thienyl)-N'-phenyl-N-propylthiourea
Overview
Description
N-(1,1-dioxidotetrahydro-3-thienyl)-N'-phenyl-N-propylthiourea, also known as DTTU, is a chemical compound that has been extensively studied for its potential applications in scientific research. DTTU belongs to the class of thiourea derivatives and has shown promising results in various research studies.
Mechanism of Action
N-(1,1-dioxidotetrahydro-3-thienyl)-N'-phenyl-N-propylthiourea exerts its biological effects by inhibiting the activity of various enzymes and proteins in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. This compound has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in the body. It has been shown to reduce the production of reactive oxygen species (ROS), which are molecules that can cause damage to cells and tissues. This compound has also been shown to reduce the levels of pro-inflammatory cytokines, which are molecules that contribute to the inflammatory response.
Advantages and Limitations for Lab Experiments
N-(1,1-dioxidotetrahydro-3-thienyl)-N'-phenyl-N-propylthiourea has several advantages for use in laboratory experiments. It is a stable compound that can be easily synthesized in high purity. This compound has also been shown to have low toxicity and can be used at relatively low concentrations. However, this compound has some limitations in laboratory experiments. It is a hydrophobic compound that may require the use of solvents for its dissolution. This compound may also have limited solubility in some biological fluids.
Future Directions
There are several future directions for the study of N-(1,1-dioxidotetrahydro-3-thienyl)-N'-phenyl-N-propylthiourea. One potential area of research is the development of this compound derivatives with improved properties. These derivatives could have enhanced solubility, increased potency, or improved selectivity for specific targets. Another area of research is the investigation of the potential use of this compound in combination with other drugs or therapies. This compound could be used in combination with other anti-inflammatory or anticancer drugs to enhance their effectiveness. Finally, the potential use of this compound in the treatment of neurodegenerative diseases warrants further investigation.
Scientific Research Applications
N-(1,1-dioxidotetrahydro-3-thienyl)-N'-phenyl-N-propylthiourea has been widely used in scientific research for its potential applications in various fields. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
1-(1,1-dioxothiolan-3-yl)-3-phenyl-1-propylthiourea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2S2/c1-2-9-16(13-8-10-20(17,18)11-13)14(19)15-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3,(H,15,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMUJAJFPSMVABO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN(C1CCS(=O)(=O)C1)C(=S)NC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.